N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[4-(4,6-dimethylpyrimidin-2-yl)oxycyclohexyl]-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C16H23N5O3/c1-10-9-11(2)19-14(18-10)24-13-5-3-12(4-6-13)20-16(23)21-8-7-17-15(21)22/h9,12-13H,3-8H2,1-2H3,(H,17,22)(H,20,23)
• InChI Key: CRCMEFSQLYXLOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCC(CC2)NC(=O)N3CCNC3=O)C
• Molecular Formula: C16H23N5O3
• Molecular Weight: 333.39 g/mol

Description

N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C16H23N5O3 and its molecular weight is 333.392. The purity is usually 95%.
BenchChem offers high-quality N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)-2-oxoimidazolidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)-2-oxoimidazolidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research on the synthesis of nitrogen-containing heterocycles, including imidazolinones and related compounds, provides insights into the formation and structures of these compounds through cyclization reactions. The study by Miyamoto and Yamazaki (1994) explores the reaction of diaminomethylenehydrazones with dimethyl acetylenedicarboxylate (DMAD), resulting in the formation of various heterocycles. This research underscores the versatility of nitrogen-containing heterocycles in synthesizing complex molecules (Miyamoto & Yamazaki, 1994).

Antimicrobial and Antioxidant Activities

A study by Sindhe et al. (2016) on the catalytic assembly of 2-amino-5,6-dimethyl-1H-benzimidazole with carboxylic acids evaluated the antimicrobial and antioxidant activities of synthesized compounds. The research highlights the potential of these compounds in biologically active applications, demonstrating good antimicrobial and antioxidant activities (Sindhe et al., 2016).

Antibiotic and Antibacterial Drug Synthesis

The synthesis of new antibiotic and antibacterial drugs from 3-amino-4-cyano-N-phenylaminothiophene-2-carboxamide is discussed in research by Ahmed (2007). This study illustrates the potential of heterocyclic compounds in developing new treatments for bacterial infections (Ahmed, 2007).

Exploring Drug Metabolism and Modification

Research on the systematic structure modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase (AO) provides insights into medicinal chemistry strategies for avoiding AO-mediated oxidation. Linton et al. (2011) discuss altering the heterocycle or blocking the reactive site as effective strategies, which could be relevant for the optimization of related compounds (Linton et al., 2011).

Catalysis and Heterogeneous Catalysts

The use of N-(4,6-dimethylpyrimidin-2-yl)-5-phenylisoxazole-3-carboxamide as a ligand for obtaining bimetallic boron-containing heterogeneous catalysts demonstrates the application of similar compounds in catalysis. Bumagin et al. (2019) detail the synthesis of heterobiaryls containing furyl and thienyl rings, highlighting the role of these compounds in facilitating Suzuki reactions in aqueous media (Bumagin et al., 2019).